ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-(3,5-dimethylpiperidin-1-yl)-4-methylpyrimidine-5-carboxylate
• InChI: InChI=1S/C15H23N3O2/c1-5-20-14(19)13-7-16-15(17-12(13)4)18-8-10(2)6-11(3)9-18/h7,10-11H,5-6,8-9H2,1-4H3
• InChI Key: CTHXIGRWHOHNCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1C)N2CC(CC(C2)C)C
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

Ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate, also known as EMDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMDP is a pyrimidine derivative and belongs to the class of piperidine compounds.

Scientific Research Applications

Ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been shown to exhibit potent anticonvulsant activity and has been proposed as a potential treatment for epilepsy. Additionally, ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.

Mechanism of Action

The exact mechanism of action of ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate is not fully understood. However, it has been proposed that ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate acts as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate enhances the activity of the GABA-A receptor, which leads to an increase in the inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects
ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been shown to exhibit a range of biochemical and physiological effects. In animal studies, ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been shown to increase the threshold for seizures and reduce the severity of convulsions. ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been shown to have anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

Ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has several advantages for use in lab experiments. It is a stable compound and can be easily synthesized in large quantities. Additionally, ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has a low toxicity profile and does not exhibit significant side effects at therapeutic doses. However, there are some limitations to the use of ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate in lab experiments. ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has poor solubility in water, which can limit its use in certain assays. Additionally, ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has a short half-life, which can make it difficult to maintain stable concentrations in vivo.

Future Directions

There are several potential future directions for the research on ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate. One area of interest is the development of ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate derivatives that exhibit improved pharmacokinetic and pharmacodynamic properties. Additionally, further studies are needed to fully elucidate the mechanism of action of ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate and its potential therapeutic applications. Finally, the development of novel drug delivery systems for ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate could enhance its bioavailability and improve its efficacy in treating various neurological disorders.
Conclusion
ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate is a pyrimidine derivative that has gained significant attention in scientific research due to its potential applications in various fields. ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been shown to exhibit potent anticonvulsant activity and has been proposed as a potential treatment for epilepsy. Additionally, ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate has been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia. Further research is needed to fully elucidate the mechanism of action of ethyl 2-(3,5-dimethyl-1-piperidinyl)-4-methyl-5-pyrimidinecarboxylate and its potential therapeutic applications.